molecular formula C8H5ClO3 B107592 4-Chloro-2-formylbenzoic acid CAS No. 4657-56-1

4-Chloro-2-formylbenzoic acid

Cat. No. B107592
CAS RN: 4657-56-1
M. Wt: 184.57 g/mol
InChI Key: UAEFASLCDWQSDH-UHFFFAOYSA-N
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Description

4-Chloro-2-formylbenzoic acid is a chemical compound with the molecular formula C8H5ClO3 and a molecular weight of 184.58 . It is a solid substance stored under an inert atmosphere at room temperature .


Molecular Structure Analysis

The InChI code for 4-Chloro-2-formylbenzoic acid is 1S/C8H5ClO3/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-4H,(H,11,12) . This indicates the presence of 8 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, and 3 oxygen atoms in the molecule .


Physical And Chemical Properties Analysis

4-Chloro-2-formylbenzoic acid is a solid substance stored under an inert atmosphere at room temperature .

Scientific Research Applications

Chemical Synthesis

4-Chloro-2-formylbenzoic acid is a versatile compound used in various chemical synthesis processes . Its unique structure allows it to participate in a variety of reactions, contributing to the synthesis of complex molecules.

Development of Sugar Chemosensors

This compound has been used in the development of sugar chemosensors to detect the presence and concentration of sugars, particularly fructose . This application is crucial in food industry and medical research, where accurate detection of sugar levels is required.

Synthesis of Acid Functionalized Mesoporous Silica Catalyst

4-Chloro-2-formylbenzoic acid can be used as a reagent to synthesize acid functionalized mesoporous silica catalyst by the condensation of its aldehyde group with -NH2 of amine functionalized silica . This catalyst can be used in various chemical reactions, enhancing their efficiency and selectivity.

Pharmaceutical Research

Due to its unique chemical properties, 4-Chloro-2-formylbenzoic acid can be used in pharmaceutical research for the development of new drugs . Its ability to form stable complexes with various bioactive molecules makes it a valuable tool in drug design and delivery.

Material Science

In material science, this compound can be used in the synthesis of new materials with desired properties . Its ability to form covalent bonds with a variety of substrates allows for the creation of materials with tailored physical and chemical properties.

Environmental Science

In environmental science, 4-Chloro-2-formylbenzoic acid can be used in the development of sensors for environmental monitoring . Its reactivity with various environmental pollutants makes it a valuable tool for detecting and quantifying these substances.

Safety And Hazards

The safety information for 4-Chloro-2-formylbenzoic acid indicates that it is harmful if swallowed . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes . Use of personal protective equipment and adequate ventilation is advised .

properties

IUPAC Name

4-chloro-2-formylbenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5ClO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-4H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UAEFASLCDWQSDH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)C=O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5ClO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70452976
Record name 2-Formyl-4-chlorobenzoic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70452976
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

184.57 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-2-formylbenzoic acid

CAS RN

4657-56-1
Record name 2-Formyl-4-chlorobenzoic Acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70452976
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 2-formyl-4-chloro-N-methylbenzamide (3.19 g) and 10M hydrochloric acid (30 ml) was heated at reflux for 18 hours. The mixture was cooled and basified with saturated sodium hydrogen carbonate solution. The solution was then washed with ethyl acetate, then acidified with 2M hydrochloric acid. The product was extracted with ethyl acetate and the combined extracts dried with magnesium sulfate. The solution was then filtered and concentrated. This furnished 2-formyl-4-chlorobenzoic acid as a yellow solid (2.22 g, 75%); 1H NMR (400 MHz, CDCl3) δ 6.65 (0.5H, brs), 7.50 (2H, m), 7.65 (1H, m), 7.85 (0.5H, brm), 8.05 (1H, m).
Quantity
3.19 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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